Cas no 110256-15-0 (5-cyclopropyl-1,2-oxazole-3-carboxylic acid)

• Product name: 5-cyclopropyl-1,2-oxazole-3-carboxylic acid
• CAS No: 110256-15-0
• MF: C₇H₇NO₃
• MW: 153.1354
• MDL: MFCD05668325
• CID: 128759
• PubChem ID: 1092113

5-cyclopropyl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropylisoxazole-3-carboxylic acid
• 3-Isoxazolecarboxylicacid, 5-cyclopropyl-
• 5-Cyclopropyl-isoxazole-3-carboxylic acid
• 3-carboxy-5-cyclopropylisoxazole
• 3-Isoxazolecarboxylicacid,5-cyclopropyl
• 3-Isoxazolecarboxylicacid,5-cyclopropyl-(9CI)
• 5-cyclopropyl-3-isoxazolecarboxylic acid
• 5-cyclopropylisoxazole-3-carboxylic acid(SALTDATA: FREE)
• F2135-0510
• 5-CYCLOPROPYLISOXAZOLE-3-CARBOXYLIC ACI&
• 5-cyclopropyl-1,2-oxazole-3-carboxylic acid
• 3-Isoxazolecarboxylic acid, 5-cyclopropyl-
• BAS 08766916
• ARONIS23787
• ARONIS023885
• OWMVXHFZCCPOTD-UHFFFAOYSA-N
• HMS1695C07
• SBB010336
• BBL022976
• STK352048
• VO10097
• MFCD05668325
• SY014190
• EN300-24688
• J-002410
• FT-0731267
• CS-W008513
• DTXSID40360231
• 110256-15-0
• BB 0260193
• CHEMBL4128366
• A898908
• AS-39493
• 5-Cyclopropylisoxazole-3-carboxylic acid, 95%
• SCHEMBL841342
• AKOS000263472
• 5-Cyclopropyl-1,2-isoxazole-3-carboxylic acid
• DB-013952
• N-(2,6-Dimethylphenyl)-N'-[imino(methylamino)methyl]urea; 1-(2,6-Dimethylphenyl)-3-(methylamidino)urea; 1-(N-Methylamidino)-3-(2,6-dimethylphenyl)urea
• ALBB-028510
• XH1159

• MDL： MFCD05668325
• Inchi： 1S/C7H7NO3/c9-7(10)5-3-6(11-8-5)4-1-2-4/h3-4H,1-2H2,(H,9,10)
• InChI Key： OWMVXHFZCCPOTD-UHFFFAOYSA-N
• SMILES： O1C(=C([H])C(C(=O)O[H])=N1)C1([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 153.04300
• Monoisotopic Mass: 153.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: 1.445
• Melting Point: 96-100 °C (lit.)
• Boiling Point: 358.1°C at 760 mmHg
• Flash Point: 170.4°C
• Refractive Index: 1.586
• PSA: 63.33000
• LogP: 1.25020

5-cyclopropyl-1,2-oxazole-3-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R22
• Safety Term：Hazard Codes XnRisk Statements 22WGK Germany 3

5-cyclopropyl-1,2-oxazole-3-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles Cyclopropylisoxazoles

Additional information on 5-cyclopropyl-1,2-oxazole-3-carboxylic acid

Comprehensive Overview of 5-Cyclopropyl-1,2-oxazole-3-carboxylic Acid (CAS 110256-15-0): Properties, Applications, and Industry Insights

5-Cyclopropyl-1,2-oxazole-3-carboxylic acid (CAS 110256-15-0) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of oxazole, this compound combines a cyclopropyl moiety with a carboxylic acid functional group, offering versatile reactivity for drug discovery and material science applications. The growing demand for novel small-molecule building blocks in medicinal chemistry has propelled interest in this compound, particularly for designing kinase inhibitors and antimicrobial agents.

Recent studies highlight the significance of 5-cyclopropyl-1,2-oxazole-3-carboxylic acid in addressing antibiotic resistance—a top concern in global health. Researchers are exploring its potential as a scaffold for next-generation antibiotics, leveraging its ability to modulate bacterial efflux pumps. The compound's hydrogen-bonding capacity and rigid cyclopropyl structure make it valuable for optimizing drug bioavailability, a frequent search topic among medicinal chemists on platforms like PubMed and ScienceDirect.

From a synthetic perspective, CAS 110256-15-0 serves as a key intermediate for constructing biaryl ethers and fused heterocycles. Its oxazole ring participates in click chemistry reactions, aligning with the pharmaceutical industry's shift toward fragment-based drug design. Analytical data shows increasing patent filings involving this compound, particularly for cancer immunotherapy targets—a trending subject in biotech forums and investor reports.

Environmental considerations are shaping the production methods for 5-cyclopropyl-1,2-oxazole-3-carboxylic acid. Manufacturers now emphasize green chemistry approaches, responding to queries about sustainable synthesis in academic and industrial circles. The compound's stability under physiological conditions also makes it relevant for prodrug development, addressing frequent searches about targeted drug delivery systems.

Quality control of CAS 110256-15-0 involves advanced techniques like HPLC-MS and NMR spectroscopy, topics frequently discussed in analytical chemistry communities. The compound's crystalline form exhibits favorable solubility profiles, making it suitable for high-throughput screening—a priority area for pharmaceutical R&D teams. Regulatory databases indicate growing compliance documentation for this material, reflecting its expanding commercial applications.

Market analysts note rising procurement of 5-cyclopropyl-1,2-oxazole-3-carboxylic acid by contract research organizations (CROs), particularly for fragment library synthesis. The compound's metal-chelating properties are being investigated for catalysis applications, connecting to popular searches about organocatalysts in synthetic chemistry. Its logP value and polar surface area data are frequently requested parameters in drug design forums.

Emerging studies explore the compound's potential in neurological disorders, with particular attention to its blood-brain barrier permeability—a hot topic in CNS drug development circles. The oxazole-cyclopropyl synergy demonstrates unique conformational restriction benefits for GPCR-targeted therapies, addressing frequent queries about structure-activity relationships in medicinal chemistry webinars.

Technical literature emphasizes the importance of storage conditions for CAS 110256-15-0, with recommendations for argon-protected environments to maintain stability—a practical concern often raised in chemical handling discussions. The compound's thermal decomposition profile has been characterized using TGA-DSC, methodologies commonly searched by process chemists.

In material science, derivatives of 5-cyclopropyl-1,2-oxazole-3-carboxylic acid show promise for organic electronics, linking to trending searches about conductive polymers. The carboxylic acid group enables facile conjugation to nanoparticles, relevant to theranostic applications—a rapidly growing interdisciplinary field. Patent analysis reveals innovative uses in biodegradable polymers, responding to sustainability-driven market demands.

Academic courses on heterocyclic chemistry increasingly feature this compound as a case study for ring-strain effects and dipole moment optimization—concepts frequently explored in chemistry education platforms. The compound's IR spectral fingerprints serve as teaching references for functional group identification, addressing common pedagogical queries.